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Compound of Interest

Compound Name: N-Methylcanadium iodide

Cat. No.: B2456054 Get Quote

Disclaimer: This document summarizes the currently available public information on N-
Methylcanadium iodide. A comprehensive, in-depth technical guide as requested cannot be

fully generated due to the absence of detailed experimental protocols, extensive quantitative

data, and specific biological studies in the public domain. The information presented herein is

based on secondary sources and general chemical knowledge.

Introduction
N-Methylcanadium iodide, also known by its synonym 1-α-Canadine methiodide, is a

quaternary quinolizidine alkaloid.[1] First reported in 1953, this compound was isolated from

Australian flora of the Zanthoxylum genus, a source of various bioactive alkaloids.[1] Its

chemical structure and properties place it within a class of compounds that are of interest to

researchers in natural product chemistry and drug discovery.

Discovery and History
N-Methylcanadium iodide was first isolated in 1953 by Taylor and colleagues from the

University of Sydney, Australia.[1] The compound was identified as a quinolizidine constituent

of Xanthoxylum ocumarense, a plant from the Rutaceae family.[1] It has also been found in

certain menispermaceous plants.[1]
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While detailed spectroscopic data such as NMR, IR, and MS spectra are not readily available in

the public domain, some fundamental physicochemical properties have been reported.

Property Value Source

CAS Number 100176-93-0 [2][3]

Molecular Formula C₂₁H₂₄NO₄I [2]

Molecular Weight 481.3 g/mol [2][3]

IUPAC Name

16,17-dimethoxy-13-methyl-

5,7-dioxa-13-

azoniapentacyclo[11.8.0.0²,¹⁰.0

⁴,⁸.0¹⁵,²⁰]henicosa-

2,4(8),9,15(20),16,18-

hexaene;iodide

[2]

Synonyms
1-α-Canadine methiodide,

Canadine α-​methiodide
[1]

Purity ≥95% (by HPLC) [2][3]

Appearance Solid [3]

Solubility
Soluble in methanol and

DMSO
[1]

Synthesis
N-Methylcanadium iodide is synthetically produced through the methylation of the natural

alkaloid canadine.[2]

The synthesis process involves two main stages: the extraction of the precursor from a natural

source and the subsequent chemical modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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